Cas no 1049432-99-6 (N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide)

• Product Name: N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide
• CAS No: 1049432-99-6
• MF: C₂₂H₂₅N₃O₂S
• MW: 395.517803907394
• CID: 6420878
• PubChem ID: 42267386
• Update Time: 2025-10-28

N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide
• SR-01000921810
• N-(2-(4-phenylpiperazin-1-yl)ethyl)naphthalene-2-sulfonamide
• SR-01000921810-1
• 1049432-99-6
• F5265-0020
• VU0639986-1
• AKOS024504277

• Inchi： 1S/C22H25N3O2S/c26-28(27,22-11-10-19-6-4-5-7-20(19)18-22)23-12-13-24-14-16-25(17-15-24)21-8-2-1-3-9-21/h1-11,18,23H,12-17H2
• InChI Key： XMLMICQQNGXVAQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(NCCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 395.16674822g/mol
• Monoisotopic Mass: 395.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives 2-naphthalene sulfonic acids and derivatives

Additional information on N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide

Professional Introduction to N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide (CAS No. 1049432-99-6)

N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide, identified by its CAS number 1049432-99-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a naphthalene core sulfonamide functional group, coupled with an ethyl chain terminated by a piperazine moiety. The structural arrangement of this molecule imparts unique chemical and biological properties, making it a subject of extensive research and development.

The naphthalene ring in N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide serves as a hydrophobic anchor, facilitating interactions with lipid bilayers and enhancing membrane permeability. This characteristic is particularly relevant in the design of bioactive molecules intended for therapeutic applications, where precise targeting and delivery are critical. The sulfonamide group, on the other hand, introduces polar interactions and hydrogen bonding capabilities, which are essential for binding to biological targets with high affinity.

The piperazine moiety at the terminus of the ethyl chain is a well-known pharmacophore in drug discovery, renowned for its ability to modulate neurotransmitter systems. Specifically, piperazine derivatives have been extensively studied for their potential in treating neurological and psychiatric disorders due to their interaction with serotonin receptors and other central nervous system targets. The presence of the phenyl group in 4-phenylpiperazine further enhances the compound's pharmacological profile by introducing additional aromatic stacking interactions and electronic effects that can influence receptor binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide with various biological targets with remarkable accuracy. These studies have highlighted the compound's potential as a scaffold for developing novel therapeutic agents. For instance, virtual screening campaigns have identified this molecule as a candidate for inhibiting enzymes involved in inflammation pathways, such as COX-2 and LOX. The ability to modulate these enzymes is crucial for developing anti-inflammatory drugs that exhibit fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In vitro studies have demonstrated that N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide exhibits promising activity against certain cancer cell lines. The naphthalene sulfonamide moiety has been shown to disrupt microtubule formation, leading to apoptosis in tumor cells. Moreover, the phenylpiperazine group can interact with specific kinases involved in cancer progression, inhibiting their activity and thereby suppressing tumor growth. These findings have prompted further investigation into the compound's efficacy in preclinical models.

The synthesis of N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the naphthalene sulfonamide bond through nucleophilic substitution, followed by the introduction of the phenylpiperazine side chain via condensation reactions. Advanced synthetic techniques such as flow chemistry have been employed to enhance reaction efficiency and scalability.

The pharmacokinetic properties of this compound are also of great interest. Preliminary data suggest that N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for clinical development. However, further studies are needed to evaluate its excretion pathways and potential drug-drug interactions.

The role of N-[2-(4-phenylpiperazin-1-yl)ethyl]naphthalene-2-sulfonamide in drug development aligns with current trends toward personalized medicine and targeted therapies. By leveraging its unique structural features, researchers aim to develop treatments that are more effective and have fewer off-target effects compared to conventional drugs. The compound's ability to interact selectively with specific biological targets makes it an attractive candidate for use in combination therapies, where it can synergize with other agents to achieve better therapeutic outcomes.

The future direction of research on N-[2-(4-phenylpiperazin-1-yilethylethanolamine]naphthalene sulfonamide includes exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The piperazine moiety's interaction with dopamine receptors suggests that this compound could modulate neurotransmitter levels, potentially alleviating symptoms associated with these conditions. Additionally, investigating its anti-inflammatory properties may lead to new treatments for autoimmune disorders like rheumatoid arthritis.

In conclusion, N-[2-(4-phennlppherizinlethylethanolamine]naphthalne sulfnonamme (CAS No.1049432996) is a multifaceted compound with significant therapeutic potential across multiple disease areas. Its unique structural features enable it to interact with various biological targets, making it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutics.